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Compound of Interest

Compound Name: 2-Aminoethyl hydrogen sulfate

Cat. No.: B043139

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of 2-Aminoethyl hydrogen sulfate
(also known as Ethanolamine-O-sulfate or EOS) as a GABA transaminase inhibitor. While
direct comparative studies on a series of 2-Aminoethyl hydrogen sulfate derivatives are not
readily available in published literature, this document summarizes the available quantitative
data for the parent compound and compares its performance with other notable inhibitors of the
same enzyme.

Overview of 2-Aminoethyl hydrogen sulfate

2-Aminoethyl hydrogen sulfate is an inhibitor of GABA transaminase (GABA-T), an enzyme
responsible for the degradation of the inhibitory neurotransmitter GABA. By inhibiting GABA-T,
2-Aminoethyl hydrogen sulfate leads to an increase in the concentration of GABA in the
brain, which is a mechanism of action for certain anticonvulsant drugs. It is recognized as a
valuable biochemical tool for studying GABA metabolism and has demonstrated diuretic and
anticonvulsant properties.

Efficacy Comparison of GABA Transaminase
Inhibitors

The following table summarizes the in vitro efficacy of 2-Aminoethyl hydrogen sulfate and
other selected GABA transaminase inhibitors. The data is presented as the half-maximal
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inhibitory concentration (IC50), which indicates the concentration of an inhibitor required to
reduce the activity of the enzyme by 50%. A lower IC50 value corresponds to a higher potency.

Compound IC50 (pM) Organism/Source Reference
Gabaculine 1.8 Mouse Brain
Aminooxyacetic acid 2.7 Mouse Brain
y-acetylenic GABA 150 Mouse Brain
y-vinyl GABA )

) ) 350 Mouse Brain
(Vigabatrin)
2-Aminoethyl
hydrogen sulfate > 1000 Mouse Brain
(EOS)
2-Methyl-2-ethyl )

] ] > 1000 Mouse Brain

caproic acid
Isoniazid > 1000 Mouse Brain

Signaling Pathway of GABA Transaminase Inhibition

The diagram below illustrates the metabolic pathway of GABA and the role of GABA
transaminase (GABA-T). Inhibitors of GABA-T block the conversion of GABA to succinic
semialdehyde, thereby increasing the levels of GABA.
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 To cite this document: BenchChem. [Comparative Efficacy of 2-Aminoethyl hydrogen sulfate
and other GABA Transaminase Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043139#efficacy-comparison-of-2-aminoethyl-
hydrogen-sulfate-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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